Cas no 1503426-97-8 (2-(6-Methylmorpholin-2-yl)acetic acid)

• Product Name: 2-(6-Methylmorpholin-2-yl)acetic acid
• CAS No: 1503426-97-8
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD23842974
• CID: 5617743
• PubChem ID: 80143580
• Update Time: 2025-05-20

2-(6-Methylmorpholin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Morpholineaceticacid,6-methyl-
• AKOS018705107
• EN300-2972242
• 1503426-97-8
• 2-(6-methylmorpholin-2-yl)acetic acid
• 2-(6-Methylmorpholin-2-yl)acetic acid

• MDL： MFCD23842974
• Inchi： 1S/C7H13NO3/c1-5-3-8-4-6(11-5)2-7(9)10/h5-6,8H,2-4H2,1H3,(H,9,10)
• InChI Key： XKZALAGWGNOWMN-UHFFFAOYSA-N
• SMILES： O1C(C)CNCC1CC(=O)O

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.092±0.06 g/cm3(Predicted)
• Boiling Point: 311.3±17.0 °C(Predicted)
• pka: 4.09±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-(6-Methylmorpholin-2-yl)acetic acid

Introduction to 2-(6-Methylmorpholin-2-yl)acetic acid (CAS No. 1503426-97-8)

2-(6-Methylmorpholin-2-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1503426-97-8, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a morpholine moiety with a methyl substituent and an acetic acid side chain, has garnered attention due to its versatile structural properties and potential applications in drug development.

The structural framework of 2-(6-Methylmorpholin-2-yl)acetic acid incorporates a morpholine ring, which is a six-membered heterocyclic compound containing an oxygen atom and two nitrogen atoms. The presence of the methyl group at the 6-position of the morpholine ring enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry. The acetic acid side chain provides a carboxylic acid functional group, which is pivotal for various biochemical interactions and drug-receptor binding mechanisms.

In recent years, 2-(6-Methylmorpholin-2-yl)acetic acid has been explored in the development of novel therapeutic agents. Its unique structural features make it a promising candidate for modulating biological pathways involved in inflammation, pain management, and neurodegenerative diseases. Researchers have leveraged its chemical properties to design derivatives that exhibit enhanced pharmacological activity while minimizing side effects.

One of the most compelling aspects of 2-(6-Methylmorpholin-2-yl)acetic acid is its role as a key intermediate in the synthesis of more complex molecules. For instance, it has been utilized in the preparation of kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The morpholine ring's ability to form hydrogen bonds and its compatibility with other functional groups make it an ideal scaffold for drug design.

Recent studies have highlighted the potential of 2-(6-Methylmorpholin-2-yl)acetic acid in addressing neurological conditions. Its structural similarity to certain natural bioactive compounds suggests that it could interact with specific neurotransmitter receptors, potentially offering new treatments for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its ability to cross the blood-brain barrier has opened up avenues for developing central nervous system (CNS) drugs.

The pharmaceutical industry has shown particular interest in 2-(6-Methylmorpholin-2-yl)acetic acid due to its synthetic flexibility. Chemists have employed various strategies to modify its structure, leading to a library of derivatives with tailored properties. These derivatives are being tested in preclinical studies to evaluate their efficacy and safety profiles. The results are promising, indicating that this compound class holds significant therapeutic potential.

Beyond its pharmaceutical applications, 2-(6-Methylmorpholin-2-yl)acetic acid has found utility in other scientific domains. For example, it serves as a ligand in coordination chemistry, where it helps stabilize metal complexes used in catalysis and material science. Its ability to chelate metals makes it a valuable tool for studying metalloenzymes and designing metal-based drugs.

The synthesis of 2-(6-Methylmorpholin-2-yl)acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to achieve high yields and purity levels. These methods ensure that researchers obtain sufficient quantities of the compound for further studies.

In conclusion, 2-(6-Methylmorpholin-2-yl)acetic acid (CAS No. 1503426-97-8) is a multifaceted compound with broad applications in pharmaceutical research and beyond. Its unique structural features and chemical properties make it a valuable building block for drug discovery and material science innovations. As research continues to uncover new uses for this compound, its significance in advancing scientific knowledge is likely to grow.